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Compound of Interest

Compound Name:
Methyl 2-bromo-6-

methoxynicotinate

CAS No.: 1009735-23-2

Cat. No.: B1469669

Get Quote

Executive Summary
Methyl 2-bromo-6-methoxynicotinate is a halogenated heterocyclic ester used primarily as

an intermediate in medicinal chemistry.[2] For disposal purposes, it is classified as Halogenated

Organic Waste.[1] It must never be commingled with non-halogenated solvents or aqueous

waste streams due to the risk of creating complex mixed waste that is difficult and costly to

incinerate.

Core Directive: The preferred disposal method is High-Temperature Incineration via a licensed

hazardous waste contractor. Do not attempt to chemically neutralize or hydrolyze this

compound in the laboratory, as this generates secondary hazardous waste streams.[1]

Chemical Profile & Hazard Identification
Data synthesized for rapid risk assessment.
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Parameter Specification Operational Implication

Chemical Name
Methyl 2-bromo-6-

methoxynicotinate

Primary identifier for waste

tags.

CAS Number 1009735-23-2
Required for inventory and

manifest.

Molecular Formula C₈H₈BrNO₃
Contains Bromine and

Nitrogen.[2][3]

Physical State Solid (Crystalline)
Dispose as solid waste unless

in solution.[2]

GHS Hazards

H302 (Harmful if

swallowed)H315 (Skin

Irritation)H319 (Eye

Irritation)H335 (Resp.[2]

Irritation)

Requires full PPE (Nitrile

gloves, lab coat, goggles).[1]

Reactivity
Sensitive to strong oxidizers

and bases.[2]

Segregate from nitric acid and

strong caustics.[4]

Waste Class Halogenated Organic

DO NOT mix with

acetone/ethanol waste

streams.[2]

Waste Classification Logic
Proper classification is the first step in compliance.[2] This logic flow ensures the material ends

up in the correct waste stream, preventing costly re-classification fees.[1]
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Disposal Action

Waste Material:
Methyl 2-bromo-6-methoxynicotinate

Physical State?

Solid / Pure Substance

Crystalline/Powder Dissolved in Solvent

Reaction Mix/Mother Liquor

STREAM A:
Solid Hazardous Waste
(Halogenated Organic)

Pack in wide-mouth jar

Is Solvent Halogenated?

STREAM B:
Halogenated Solvent Waste

(e.g., DCM, Chloroform)

Yes (e.g., DCM)

STREAM C:
Mixed Solvent Waste

(Must be tagged 'Contains Halogens')

No (e.g., Methanol)

Click to download full resolution via product page

Figure 1:Waste Stream Classification Decision Tree. Correct segregation prevents cross-

contamination of non-halogenated waste streams.[1]

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired reagents, spilled solids, or synthesis products.[1]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[2]

Transfer: Transfer the solid carefully using a chemically resistant spatula. Avoid generating

dust.[2][5]

Labeling: Affix a hazardous waste tag immediately.[2]

Constituents: "Methyl 2-bromo-6-methoxynicotinate" (Do not use abbreviations).[2][6]

Hazard Checkboxes: Toxic, Irritant.[1][2]

Coding: Mark as "Halogenated Organic Solid".

Secondary Containment: Place the sealed jar into a clear secondary plastic bag (zip-lock)

before placing it in the satellite accumulation area.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, or HPLC waste.[1]

Segregation: Ensure the collection carboy is designated for Halogenated Solvents.

Critical: Even if the solvent is methanol (non-halogenated), the presence of the brominated

solute (Methyl 2-bromo-6-methoxynicotinate) renders the entire mixture a halogenated

waste stream.[2]

Compatibility Check: Ensure the waste container does not contain strong acids (Nitric,

Sulfuric) or strong oxidizers, as these may react with the pyridine ring or the ester group.[1]

Transfer: Funnel the liquid into the carboy. Close the lid tightly immediately after addition.

Log Entry: Record the volume and estimated concentration of the brominated compound on

the waste log.

Emergency Spill Response
In the event of an accidental release, immediate containment is required to prevent

environmental contamination.[1]
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1. ALERT
Notify personnel,

Evacuate immediate area

2. PPE UP
Nitrile gloves, Goggles,
Lab coat, N95 (if dusty)

3. CONTAIN
Cover with spill pads

or vermiculite

4. CLEAN
Sweep (do not dust)

into waste bag

5. LABEL
Tag as 'Debris from
Halogenated Spill'

Click to download full resolution via product page

Figure 2:Standard Operating Procedure (SOP) for Solid Chemical Spills.

Specific Cleanup Steps:

Isolate: Mark the area.[2]

Absorb/Sweep:

Solids: Gently sweep into a dust pan using a brush. Do not use a vacuum cleaner (risk of

aerosolization).

Liquids: Cover with vermiculite or polypropylene spill pads.

Decontaminate: Wipe the surface with a soap and water solution. Place all used paper

towels and gloves into the same hazardous waste bag as the spilled material.

Regulatory & Compliance Context
EPA Waste Codes: While this specific compound is not P-listed or U-listed by name, it falls

under the characteristic of Toxic and, when in solution with spent halogenated solvents, may

trigger F-codes (F001, F002) depending on the solvent matrix [1].[1]

Halogen Load: The presence of Bromine requires the waste contractor to use scrubbers

during incineration to capture acid gases (HBr), distinguishing it from standard organic

waste.[1] This is why accurate labeling of "Halogenated" is non-negotiable [2].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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